Cas no 389813-20-1 ([Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate)

• Product Name: [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
• CAS No: 389813-20-1
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 6577717
• PubChem ID: 2372799
• Update Time: 2025-05-19

[Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z19818876
• EN300-26586033
• 389813-20-1
• [cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
• AKOS033713524
• [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C16H21ClN2O3/c1-2-19(12-7-4-3-5-8-12)14(20)11-22-16(21)13-9-6-10-18-15(13)17/h6,9-10,12H,2-5,7-8,11H2,1H3
• InChI Key： BZQJWODZTAUYFW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC(N(CC)C1CCCCC1)=O

Computed Properties

• Exact Mass: 324.1240702g/mol
• Monoisotopic Mass: 324.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate

Introduction to [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate (CAS No. 389813-20-1)

[Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate (CAS No. 389813-20-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate is composed of a cyclohexyl ring, an ethyl carbamoyl group, and a 2-chloropyridine-3-carboxylate moiety. The cyclohexyl ring provides steric bulk and hydrophobicity, while the ethyl carbamoyl group contributes to the compound's polarity and hydrogen bonding capabilities. The 2-chloropyridine-3-carboxylate moiety introduces a chlorine atom and a carboxylic acid ester, which are crucial for the compound's biological activity and reactivity.

The synthesis of [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate typically involves multi-step reactions, including the formation of the cyclohexyl(ethyl)carbamoyl intermediate and its subsequent coupling with 2-chloropyridine-3-carboxylic acid. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For instance, the use of transition metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

In terms of biological activity, [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate has shown promising results in various in vitro and in vivo studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, studies have indicated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has exhibited anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines.

The pharmacokinetic properties of [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate have also been extensively studied. Preclinical data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further drug development. Its oral bioavailability is relatively high, and it exhibits good stability in physiological conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate in treating various diseases. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. These findings have paved the way for more advanced clinical trials to explore its therapeutic potential further.

Beyond its therapeutic applications, [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate has also been investigated for its use as a research tool in understanding biological processes. Its ability to selectively modulate specific molecular targets makes it a valuable probe for studying signal transduction pathways and cellular mechanisms involved in disease progression.

In conclusion, [Cyclohexyl(ethyl)carbamoyl]methyl 2-chloropyridine-3-carboxylate (CAS No. 389813-20-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, positions it as a strong candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.